Cas no 137862-57-8 (Alanine Valsartan)

Alanine Valsartan is a modified form of the angiotensin II receptor blocker (ARB) valsartan, where alanine is incorporated to enhance its physicochemical properties. This compound selectively antagonizes the AT1 receptor, effectively inhibiting the vasoconstrictive and aldosterone-secreting effects of angiotensin II. The inclusion of alanine improves solubility and bioavailability, making it advantageous for formulation development. It exhibits potent antihypertensive activity with a favorable pharmacokinetic profile, including prolonged half-life and consistent absorption. Additionally, Alanine Valsartan demonstrates high receptor affinity and specificity, minimizing off-target effects. Its structural modification contributes to enhanced stability under varying pH conditions, ensuring reliable therapeutic performance. This makes it a promising candidate for cardiovascular therapeutics, particularly in hypertension management.

Alanine Valsartan structure

Product Name:Alanine Valsartan

CAS No:137862-57-8

MF:C₂₂H₂₅N₅O₃

MW:407.465604543686

CID:1063843

PubChem ID:44341946

Update Time:2025-07-02

Alanine Valsartan Chemical and Physical Properties

Names and Identifiers

- Alanine Valsartan
- (S)-2-{Pentanoyl-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-propionic acid
- QFCDZSRVDUYPKU-HNNXBMFYSA-N
- BDBM50282372
- J-007069
- SCHEMBL2582
- (S)-N-(1-Carboxyethyl)-N-pentanoyl-N-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-amine
- N-((2'-(2H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-N-pentanoyl-L-alanine
- CHEMBL112523
- N-[(2'-(1H-Tetrazol-5-yl)biphenyl-4-yl)methyl]-N-valeryl-(L)-alanine
- (2S)-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]propanoic acid
- 137862-57-8
- Inchi： 1S/C22H25N5O3/c1-3-4-9-20(28)27(15(2)22(29)30)14-16-10-12-17(13-11-16)18-7-5-6-8-19(18)21-23-25-26-24-21/h5-8,10-13,15H,3-4,9,14H2,1-2H3,(H,29,30)(H,23,24,25,26)/t15-/m0/s1
- InChI Key： QFCDZSRVDUYPKU-HNNXBMFYSA-N
- SMILES： O=C(CCCC)N(CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)[C@H](C(=O)O)C

Computed Properties

Exact Mass: 407.196
Monoisotopic Mass: 407.196
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 9
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112A^2
XLogP3: 3.4

Alanine Valsartan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A510585-10mg	Alanine Valsartan	137862-57-8	10mg	$ 207.00	2023-04-19
TRC	A510585-100mg	Alanine Valsartan	137862-57-8	100mg	$ 1800.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-480269-10 mg	Alanine Valsartan,	137862-57-8	10mg	￥2,858.00	2023-07-11
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